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Compound of Interest

Compound Name: (Bromomethyl)cyclohexane

Cat. No.: B057075

Essential Safety and Handling Guide for
(Bromomethyl)cyclohexane

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of (Bromomethyl)cyclohexane. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory operations. The
following procedural guidance is based on current safety data sheets and chemical hazard
information.

Hazard Summary

(Bromomethyl)cyclohexane is classified as a hazardous substance and requires careful
handling.[1][2] Key hazards include its flammability and its potential to cause irritation to the
skin, eyes, and respiratory system.[1][2]
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Hazard Classification Description

The vapor can form explosive mixtures with air
Flammable Liquid and may travel to an ignition source and flash
back.[1][3]

Causes skin irritation upon contact.[2]
Skin Irritant Prolonged contact with wet clothing should be
avoided.[1]

Causes serious eye irritation and potential

Eye Irritant
damage.[1][2]

Inhalation of vapors, mists, or fumes may cause

) ) respiratory irritation and potential lung damage.
Respiratory Irritant i ) o

[1][2] High concentrations can lead to dizziness

and drowsiness.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended equipment for handling (Bromomethyl)cyclohexane.
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles
compliant with OSHA 29 CFR
1910.133 or European
Standard EN166.[2]

To protect against splashes
and vapors that can cause

serious eye irritation.[2]

Skin & Body Protection

Gloves: Chemically resistant
gloves (e.g., Neoprene, PVC).
[1] Glove suitability depends
on the frequency and duration
of contact.[1] Clothing: Wear
appropriate protective clothing,
such as a lab coat or overalls,
to prevent skin exposure.[1][2]
A PVC apron may be
necessary for larger quantities.
[1] Footwear: Safety footwear

or rubber gumboots.[1]

To prevent skin contact, which
can cause irritation.[1][2]
Contaminated clothing should
be removed immediately and

washed before reuse.[2][3]

Respiratory Protection

All work should be conducted
in a well-ventilated area or a
chemical fume hood.[1][2] If
ventilation is inadequate or
exposure limits may be
exceeded, use a
NIOSH/MSHA approved
respirator with an organic
vapor filter (Type A, Brown,
conforming to EN14387).[2]

To prevent the inhalation of
vapors which are irritating to
the respiratory system and
may cause other health
effects.[1][2]

Quantitative Safety Data

The following data points are essential for risk assessment and safe handling protocols.
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Property Value

Flash Point 57 °C/ 134.6 °F (closed cup)[3]

Specific Gravity 1.269 g/mL at 25 °C[1]

Boiling Point 76 -77°C/168.8 - 170.6 °F (@ 26 mmHQg)[3]

Vapor Density

>1 (Heavier than air)[1]

EPA Hazardous Waste #

D001 (Ignitability)[1]

Operational and Disposal Plan

Adherence to a strict operational workflow is crucial for safety. The following sections provide

step-by-step guidance for handling, emergency response, and disposal.

Handling and Storage Protocol

« Ventilation: Always handle (Bromomethyl)cyclohexane in a well-ventilated area, preferably

inside a certified chemical fume hood, to prevent vapor accumulation.[1][2]

Ignition Sources: Keep the chemical away from all sources of ignition, including heat, sparks,
open flames, and hot surfaces.[1][2][4] Implement a strict "No Smoking" policy in the
handling area.[1][2]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[2][3] Employ
non-sparking tools for all transfers and operations.[2]

Static Discharge: Take precautionary measures against static discharge.[2][3] Ensure all
containers and receiving equipment are properly grounded and bonded during transfer.[2][3]

Personal Contact: Avoid all personal contact, including inhalation of vapors and contact with
skin and eyes.[1]

Storage: Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[1]
[2][4] The storage location should be a designated flammable liquid storage area, away from
incompatible materials such as strong oxidizing agents and strong bases.[1][2]
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Emergency Response Plan

Spill Response:

Evacuate and Isolate: Immediately clear the area of all personnel and move upwind.[1]

Remove Ignition Sources: Eliminate all potential ignition sources from the vicinity of the spill.

[1][2]
Ventilate: Ensure the area is well-ventilated.

Containment: Wear full PPE, including respiratory protection for large spills.[1] Prevent the
spill from entering drains or waterways.[1]

Absorption: Soak up the spill using an inert absorbent material such as sand, silica gel, or
universal binder.[2]

Collection: Collect the absorbed material and spill residue into a suitable, labeled, and
sealed container for hazardous waste disposal.[2]

First Aid Measures:

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[2][3] Remove contact lenses if present and easy to do.[2][3] Seek
medical attention if eye irritation persists.[2][3]

Skin Contact: Take off immediately all contaminated clothing.[2][3] Wash the affected skin
area with soap and plenty of water.[3] If skin irritation occurs, get medical advice.[2]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2][3] If the person feels unwell or breathing is difficult, call a poison center or
physician.[2][3]

Ingestion: Clean the mouth with water and seek medical attention.[3] Do NOT induce
vomiting.[5][6]

Disposal Plan
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All materials contaminated with (Bromomethyl)cyclohexane must be treated as hazardous
waste.[1]

e Waste Collection: Collect all waste, including contaminated gloves, absorbent materials, and
empty containers, in a suitable, clearly labeled, and tightly sealed container.

o Regulatory Compliance: All waste disposal must be handled in strict accordance with all
applicable local, state, and federal regulations.[1][2]

o Disposal Method: Dispose of the waste through an approved and licensed professional
waste disposal service.[2][4] Do not pour down the drain or mix with general waste.[1]

Chemical Handling and Emergency Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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